Cas no 133775-83-4 (Butanoic acid, 2-(mercaptomethyl)-)

• Product Name: Butanoic acid, 2-(mercaptomethyl)-
• CAS No: 133775-83-4
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 1238823
• Update Time: 2024-08-05

Butanoic acid, 2-(mercaptomethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(mercaptomethyl)-

• Inchi： 1S/C5H10O2S/c1-2-4(3-8)5(6)7/h4,8H,2-3H2,1H3,(H,6,7)
• InChI Key： GOSBUVMCOAWATC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CS)CC

Computed Properties

• Exact Mass: 148.05586

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 239.9±23.0 °C(Predicted)
• PSA: 37.3
• pka: 4.30±0.10(Predicted)